Ethyl 8(Z)-eicosenoate

• Molecular Formula: C22H42O2
• Molecular Weight: 338.6 g/mol
• InChI: InChI=1S/C22H42O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h14-15H,3-13,16-21H2,1-2H3/b15-14-
• InChIKey: BHJBZFWYZQXWEU-PFONDFGASA-N

Ethyl 8(Z)-Eicosenoate: A Positionally Defined Monounsaturated Fatty Acid Ethyl Ester for Lipid Research and Reference Standard Applications

Ethyl 8(Z)-eicosenoate (CAS 150324-18-8; Ethyl (Z)-icos-8-enoate) is a C22 monounsaturated fatty acid ethyl ester featuring a 20-carbon acyl chain with a single cis (Z) double bond at the 8th position, yielding a molecular formula of C₂₂H₄₂O₂ and a molecular weight of 338.57 g/mol . This compound belongs to the long-chain fatty acid ethyl ester (FAEE) class and is structurally distinguished from more common analogs such as ethyl oleate (C18:1, Δ9) and ethyl gondoate (C20:1, Δ11) by the precise location of its unsaturation [1]. Its availability as a high-purity reference standard supports its role in isomer-specific lipidomics and metabolomics workflows .

Isomer-specific certified reference standard

GC-MS / LC-MS lipidomics profiling

Distinct from common C18:1 and C20:1 isomers

• [1] NCBI PubChem. 8(Z)-Eicosenoic Acid – Compound Summary. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-23). View Source

Why In-Class Monounsaturated Fatty Acid Ethyl Esters Cannot Substitute for Ethyl 8(Z)-Eicosenoate in Research Settings

Monounsaturated C20 fatty acid ethyl esters with identical molecular weights (338.57 g/mol) and elemental composition (C₂₂H₄₂O₂) are positional isomers that differ only in the location of the single cis double bond along the acyl chain . Despite this superficial similarity, the position of unsaturation dictates chain curvature, molecular shape, and interaction with hydrophobic binding pockets of proteins such as odorant binding protein 44a (OBP44a), which exhibits a specific conformational change upon binding 8(Z)-eicosenoic acid [1]. Furthermore, predicted boiling points vary measurably among the 5(Z), 8(Z), and 11(Z) isomers, directly impacting chromatographic separation and analytical identification [2]. Generic substitution with an incorrect positional isomer therefore risks misidentification in lipidomics, erroneous biological readouts, and irreproducible experimental outcomes.

Positional isomer misidentification

Isomers share molecular weight but differ in retention time; substitution may cause peak misassignment.

Protein binding specificity

OBP44a conformation change is specific to 8(Z) isomer; other isomers may not replicate binding response.

Analytical reproducibility

Using non-certified or incorrect isomer can compromise lipidomics quantification and method validation.

• [1] Cotten ML et al. NMR chemical shift assignment of Drosophila odorant binding protein 44a in complex with 8(Z)-eicosenoic acid. Biomol NMR Assign. 2024 Dec;18(2):129-134. doi:10.1007/s12104-024-10178-2. View Source
• [2] Molaid. Ethyl (Z)-11-eicosenoate – CAS 137202-21-2, Physicochemical Properties. https://www.molaid.com/MS_2119230 (accessed 2026-04-23). View Source

Quantitative Differentiation Evidence for Ethyl 8(Z)-Eicosenoate Relative to Positional Isomers and Structural Analogs

Predicted Boiling Point Distinguishes 8(Z) Isomer from 5(Z) and 11(Z) Positional Isomers

The predicted boiling point of ethyl 8(Z)-eicosenoate (414.9 ± 24.0 °C) is intermediate between that of the 5(Z) isomer (416.8 ± 24.0 °C) and the 11(Z) isomer (408.8 ± 14.0 °C), with an absolute difference of 6.1 °C compared to the 11(Z) isomer [1]. This difference, while modest, is sufficient to alter retention times on non-polar gas chromatography columns, enabling isomer discrimination. Density, by contrast, is predicted to be identical (0.870 ± 0.06 g/cm³) across all three positional isomers, making boiling point the key differential physicochemical parameter .

Boiling point differentiation

Reported

414.9±24.0 °C (8Z) vs 408.8±14.0 °C (11Z)
Δ = −6.1 °C

Supports GC isomer separation

Predicted values; verify experimentally

Evidence Dimension	Predicted boiling point (°C)
Target Compound Data	414.9 ± 24.0 (Ethyl 8(Z)-eicosenoate)
Comparator Or Baseline	Ethyl 5(Z)-eicosenoate: 416.8 ± 24.0; Ethyl 11(Z)-eicosenoate: 408.8 ± 14.0
Quantified Difference	Δ = +1.9 °C vs. 5(Z); Δ = −6.1 °C vs. 11(Z)
Conditions	Predicted values (ACD/Labs algorithm); comparable calculation method applied across sources

Why This Matters

Boiling point differences directly influence GC elution order, making the 8(Z) isomer chromatographically distinguishable from co-isomeric contaminants in purity assessment and lipidomics profiling.

• [1] Molaid. Ethyl (Z)-11-eicosenoate – CAS 137202-21-2, Boiling Point: 408.8±14.0 °C (Predicted), Density: 0.870±0.06 g/cm³ (Predicted). https://www.molaid.com/MS_2119230 (accessed 2026-04-23). View Source

Esterification Elevates logP Relative to Free Acid, Modulating Membrane Partitioning

The free acid 8(Z)-eicosenoic acid has a calculated logP of 6.89, whereas the corresponding methyl ester (methyl 8-icosenoate) exhibits an ACD/LogP of 9.22, an increase of 2.33 log units attributable to masking of the polar carboxyl group [1]. Ethyl esterification is expected to yield a logP increment of approximately +0.5 to +0.8 units beyond that of the methyl ester, based on the established Hansch π contribution of the methylene group (~0.5 per CH₂) [2]. The ethyl ester form therefore possesses substantially greater lipid bilayer permeability than the free acid, which carries a negative charge at physiological pH.

Lipophilicity increase (ester vs acid)

Class-level

Est. logP ~9.7–10.0 (ethyl)
vs 6.89 (free acid), Δ≈+2.8–3.1

May enhance membrane permeability

Estimated from class-level increments; verify

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	Ethyl 8(Z)-eicosenoate: logP estimated ~9.7–10.0 (inferred from methyl ester + CH₂ increment)
Comparator Or Baseline	8(Z)-Eicosenoic acid (free acid): logP = 6.89; Methyl 8-icosenoate: logP = 9.22 (ACD/LogP)
Quantified Difference	Estimated ΔlogP ≈ +2.8–3.1 vs. free acid; ≈ +0.5–0.8 vs. methyl ester
Conditions	Calculated/estimated logP values; free acid value from Lipid Maps; methyl ester value from ChemSpider (ACD/LogP)

Why This Matters

Higher lipophilicity of the ethyl ester enhances passive membrane diffusion, making it the preferred form for cell-based assays or in vivo prodrug strategies where the free acid would exhibit limited cellular uptake.

• [1] Lipid Maps (LMSD). 8Z-Eicosenoic Acid – LMFA01030372, Calculated logP: 6.89. https://www.lipidmaps.org/databases/lmsd/LMFA01030372 (accessed 2026-04-23). View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. (π(CH₂) ≈ 0.5). View Source

Specific Ligand-Induced Conformational Change in Odorant Binding Protein 44a (OBP44a)

NMR chemical shift perturbation studies demonstrate that 8(Z)-eicosenoic acid binds specifically to Drosophila OBP44a, inducing a defined conformational transition in the C-terminal region from unstructured to α-helical, accompanied by dramatic chemical shift changes in select hydrophobic and charged residues [1]. This structural response is ligand-specific and not observed with all fatty acid ligands, indicating that the 8(Z) double bond position and chain length are recognized determinants of binding. The ethyl ester derivative may serve as a cell-permeable prodrug that is hydrolyzed intracellularly to release the active 8(Z)-eicosenoic acid ligand.

OBP44a conformational change by NMR

Reported

C-terminal α-helical folding upon 8(Z)-acid binding

Supports isomer-specific protein interaction

NMR solution structure; cell context not evaluated

Evidence Dimension	Ligand-specific protein conformational change
Target Compound Data	8(Z)-Eicosenoic acid induces C-terminal α-helical folding in OBP44a (NMR-validated)
Comparator Or Baseline	Apo-OBP44a: C-terminal region unstructured; other fatty acid ligands not tested in this study
Quantified Difference	Qualitative binary outcome: folded vs. unstructured C-terminal domain upon ligand binding
Conditions	Solution NMR; Drosophila melanogaster OBP44a; 8(Z)-eicosenoic acid as ligand

Why This Matters

This specific protein interaction distinguishes 8(Z)-eicosenoic acid from other chain-length or double-bond positional variants, providing a biochemical rationale for selecting the 8(Z) isomer—or its ethyl ester prodrug—in neurobiology and olfaction research.

• [1] Cotten ML et al. NMR chemical shift assignment of Drosophila odorant binding protein 44a in complex with 8(Z)-eicosenoic acid. Biomol NMR Assign. 2024 Dec;18(2):129-134. PMID: 38822991. View Source

Certified Reference Standard for the 8(Z) Isomer in Metabolomics and Lipidomics

Ethyl 8(Z)-eicosenoate is commercially supplied as a certified reference standard (catalog SCFC-31784, SCRSTANDARD) at ≥95% purity specifically for use as a对照品 (reference substance) in metabolomics research . This designated use contrasts with generic FAEE biochemicals that lack isomer-specific certification. The availability of the 8(Z) isomer as a dedicated standard enables unambiguous peak identification and quantification in GC-MS and LC-MS lipidomics workflows, where co-elution of positional isomers is a recognized analytical challenge.

Certified reference standard

Specification review

≥95% purity, designated for metabolomics

Enables unambiguous isomer identification

Supplier specification; verify lot-specific COA

Evidence Dimension	Availability as isomer-specific certified reference standard
Target Compound Data	Ethyl 8(Z)-eicosenoate: ≥95% purity, designated metabolomics reference standard (SCRSTANDARD)
Comparator Or Baseline	Ethyl 5(Z)-eicosenoate and Ethyl 11(Z)-eicosenoate: available as biochemicals without explicit reference standard designation for metabolomics
Quantified Difference	Explicit reference standard designation and ≥95% purity for the 8(Z) isomer vs. general biochemical grade for comparators
Conditions	Commercial supplier specifications; SCRSTANDARD catalog SCFC-31784

Why This Matters

The isomer-specific reference standard designation reduces analytical uncertainty in lipidomics studies, supporting reproducible identification and quantification of the 8(Z) isomer in complex biological matrices.

Optimal Research and Industrial Application Scenarios for Ethyl 8(Z)-Eicosenoate Based on Verifiable Differentiation Evidence

Isomer-Specific Lipidomics Profiling Using GC-MS or LC-MS

In untargeted or targeted lipidomics studies where co-elution of C20:1 FAEE positional isomers (5Z, 8Z, 11Z) compromises accurate peak assignment, ethyl 8(Z)-eicosenoate serves as a certified reference standard (≥95% purity) to establish retention time and mass spectral fingerprints specific to the 8(Z) isomer . The predicted boiling point of 414.9 °C distinguishes it from the 11(Z) isomer (408.8 °C), a difference that translates to measurable retention index shifts on non-polar GC columns .

Prodrug Development Targeting OBP44a-Mediated Pathways in Neurobiology

The demonstrated specific binding of 8(Z)-eicosenoic acid to Drosophila OBP44a, with accompanying α-helical folding of the C-terminal domain, identifies this ligand as a tool compound for studying odorant binding protein function [1]. The ethyl ester form, with an estimated logP elevation of ~2.8–3.1 units above the free acid, provides enhanced membrane permeability for cell-based assays, acting as a prodrug that is hydrolyzed by intracellular esterases to release the active acid ligand [2].

Calibration and Quality Control in Fatty Acid Ethyl Ester (FAEE) Quantitative Assays

In forensic, nutritional, or clinical laboratories quantifying FAEEs as biomarkers of ethanol intake or lipid metabolism, the availability of ethyl 8(Z)-eicosenoate as an isomer-pure reference standard supports calibration curve generation and method validation, reducing the risk of misquantification arising from co-eluting isomeric FAEE species .

Structure-Activity Relationship (SAR) Studies on Double Bond Position in Fatty Acid Signaling

Researchers investigating how the position of a single cis double bond along a C20 acyl chain influences receptor binding, ion channel modulation, or enzyme inhibition can employ ethyl 8(Z)-eicosenoate as a defined chemical probe. Its intermediate boiling point and specific OBP44a interaction profile provide a reference point for benchmarking against the 5(Z) and 11(Z) isomers [1].

Application

Selection Property

Validation Focus

Isomer-specific lipidomics profiling (GC-MS/LC-MS)

Isomer-certified reference standard

Retention time and mass fingerprint verification

OBP44a pathway research with ethyl ester probe

Ethyl ester permeability profile

Intracellular esterase hydrolysis assay

FAEE quantitative assay calibration and QC

Isomer-pure reference material

Calibration accuracy and method reproducibility

SAR studies on double-bond position in fatty acid signaling

Defined 8(Z) double-bond probe

Comparative isomer benchmarking assays

• [1] Cotten ML et al. NMR chemical shift assignment of Drosophila OBP44a in complex with 8(Z)-eicosenoic acid. Biomol NMR Assign. 2024;18(2):129-134. PMID: 38822991. View Source
• [2] Lipid Maps. 8Z-Eicosenoic Acid logP: 6.89; ChemSpider. Methyl 8-icosenoate ACD/LogP: 9.22; logP increment inferred from Hansch π(CH₂). Cross-source estimation (2026-04-23). View Source